Cas no 63286-62-4 (3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-)

• Product Name: 3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-
• CAS No: 63286-62-4
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 426866
• PubChem ID: 71381312
• Update Time: 2025-04-19

3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-8-ol, 2,4,4a,9-tetrahydro-3,9,9-trimethyl-6-pentyl-, cis-
• (6R,10aS)-6,9,9-trimethyl-3-pentyl-5,6,7,10a-tetrahydroxanthen-1-ol
• (3R,4aS)-3,9,9-Trimethyl-6-pentyl-2,4,4a,9-tetrahydro-3H-xanthen-8-ol
• DTXSID60803771
• 63286-62-4

• Inchi： 1S/C21H30O2/c1-5-6-7-8-15-12-17(22)20-19(13-15)23-18-11-14(2)9-10-16(18)21(20,3)4/h10,12-14,18,22H,5-9,11H2,1-4H3/t14-,18+/m1/s1
• InChI Key： TYOANFOJLIFESI-KDOFPFPSSA-N
• SMILES： O1C2C=C(CCCCC)C=C(C=2C(C)(C)C2=CC[C@@H](C)C[C@H]12)O

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans